Cas no 391612-56-9 (Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester)
391612-56-9 structure
Product Name:Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester
CAS No:391612-56-9
MF:C20H37BrO3
MW:405.409986257553
CID:1506675
Update Time:2024-08-24
Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester
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- Inchi: 1S/C20H37BrO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-20(23)19(21)18(2)22/h19H,3-17H2,1-2H3
- InChI Key: VXZUNLPDNFOYRN-UHFFFAOYSA-N
- SMILES: C(OCCCCCCCCCCCCCCCC)(=O)C(Br)C(=O)C
Computed Properties
- Exact Mass: 404.19271
Experimental Properties
- Density: 1.087±0.06 g/cm3(Predicted)
- Boiling Point: 440.4±25.0 °C(Predicted)
- PSA: 43.37
- pka: 8.10±0.46(Predicted)
Butanoic acid, 2-bromo-3-oxo-, hexadecyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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